1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-[4-chloro-3-(trifluoromethyl)phenyl]-3-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C18H17ClF3N7O/c1-11-26-15(10-16(27-11)29-8-2-5-25-29)23-6-7-24-17(30)28-12-3-4-14(19)13(9-12)18(20,21)22/h2-5,8-10H,6-7H2,1H3,(H,23,26,27)(H2,24,28,30)
• InChI Key: FMLTYKKYCZEAOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)NCCNC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C18H17ClF3N7O
• Molecular Weight: 439.8 g/mol

Description

1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C18H17ClF3N7O and its molecular weight is 439.83. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Amines in Dietary Carcinogens

Research has identified heterocyclic amines (HCAs) like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) as carcinogenic compounds formed during the cooking of meats. Studies have explored the metabolism of these compounds by human enzymes and their subsequent excretion, providing insight into human exposure and potential health risks associated with diet. For example, Vanhaecke et al. (2008) investigated the metabolism of PhIP by intestinal bacteria and its excretion in human urine and feces, highlighting the role of gut microbiota in processing dietary carcinogens (Vanhaecke et al., 2008).

Urinary Biomarkers for Environmental Exposures

Studies on environmental exposures to pesticides such as chlorpyrifos and diazinon have utilized urinary biomarkers to assess exposure levels in populations. Morgan et al. (2011) explored the reliability of using urinary metabolites as indicators of children's exposure to these chemicals, contributing to the understanding of environmental health risks (Morgan et al., 2011).

Pyrethroid Metabolites and Human Exposure

The measurement of pyrethroid metabolites in human urine has been used to assess exposure to these widely used insecticides. Research by Ueyama et al. (2022) on the excretion of pyrethroid metabolites in young children in Japan illustrates the importance of biomonitoring for understanding exposure to common environmental chemicals (Ueyama et al., 2022).